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Abstract

The definitive confirmation of a chemical structure is a cornerstone of chemical research and
drug development. This technical guide provides a comprehensive overview of the analytical
methodologies required for the structure elucidation of (1-
((Methylamino)methyl)cyclobutyl)methanol. We present a systematic approach combining
mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy. This
document details the necessary experimental protocols, presents predicted analytical data in a
structured format, and illustrates the logical workflow for spectral interpretation to
unambiguously confirm the molecular structure.

Introduction

(1-((Methylamino)methyl)cyclobutyl)methanol (CAS No. 180505-31-6) is a substituted
cyclobutane derivative containing primary alcohol and secondary amine functional groups. Its
molecular formula is C7H1sNO, with a corresponding molecular weight of 129.20 g/mol .[1][2]
Accurate structure determination is critical for understanding its chemical properties, potential
biological activity, and for ensuring purity and quality control in any subsequent applications.
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This guide outlines the process of structure elucidation as if the compound were a newly
synthesized entity, requiring confirmation. We will utilize a combination of analytical techniques
to probe the molecular formula, identify functional groups, and establish the precise
connectivity of all atoms within the molecule.

Molecular Structure

The proposed structure for (1-((Methylamino)methyl)cyclobutyl)methanol is presented
below. The elucidation process aims to confirm this arrangement.

Figure 1. Chemical structure of (1-((Methylamino)methyl)cyclobutyl)methanol.

Analytical Workflow

The structure elucidation follows a logical progression from determining the molecular mass to
identifying functional groups and finally mapping the carbon-hydrogen framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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